Cas no 2229336-72-3 (2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid
• CAS No: 2229336-72-3
• MF: C₉H₁₁F₅O₂
• MW: 246.17446064949
• CID: 6450380
• PubChem ID: 165680438
• Update Time: 2025-08-03

2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid
• 2229336-72-3
• EN300-2007270

• Inchi： 1S/C9H11F5O2/c1-6(2)3-7(6,5(15)16)4-8(10,11)9(12,13)14/h3-4H2,1-2H3,(H,15,16)
• InChI Key： WTTMEKGDPWXEHL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1(C(=O)O)CC1(C)C)F

Computed Properties

• Exact Mass: 246.06792040g/mol
• Monoisotopic Mass: 246.06792040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-1-(2,2,3,3,3-Pentafluoropropyl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid (CAS No. 2229336-72-3) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their stability and reactivity due to the strained cyclopropane ring. The presence of multiple fluorine atoms in the side chain introduces additional electronic effects and enhances the molecule's stability under various conditions.

Recent studies have highlighted the potential of this compound in drug discovery and materials science. The cyclopropane ring is a key structural motif in many bioactive compounds, and the fluorinated side chain provides unique electronic and steric properties that can be exploited in designing novel pharmaceuticals. For instance, researchers have explored its role as a building block for peptide synthesis, where its carboxylic acid group can be readily functionalized to form amide bonds.

In terms of synthesis, this compound is typically prepared via a multi-step process involving alkylation of cyclopropane carboxylic acids followed by fluorination. The use of palladium-catalyzed coupling reactions has been reported to enhance the efficiency of these transformations. Recent advancements in catalytic methods have further improved the yield and purity of this compound, making it more accessible for large-scale applications.

The physical properties of CAS No. 2229336-72-3 are also noteworthy. Its melting point and boiling point are significantly influenced by the fluorinated side chain, which introduces strong van der Waals forces. This makes the compound suitable for applications requiring thermal stability. Additionally, its solubility in organic solvents has been studied extensively, with findings indicating excellent solubility in chlorinated solvents and moderate solubility in polar aprotic solvents.

From an environmental perspective, the persistence and bioaccumulation potential of this compound have been evaluated under controlled laboratory conditions. Studies suggest that it undergoes slow degradation under aerobic conditions due to the electron-withdrawing effects of the fluorinated group. However, its environmental impact remains a topic of ongoing research to ensure sustainable practices in its production and use.

In conclusion, CAS No. 2229336-72-3, or 2,2-dimethyl-1-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid, is a versatile compound with promising applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from organic synthesis to pharmacology.